Cas no 1070224-07-5 (2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide)

• Product Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• CAS No: 1070224-07-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 6348119
• PubChem ID: 28784915
• Update Time: 2025-05-21

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• 1070224-07-5
• 2-(2,4-dimethylthiazol-5-yl)-N-(3-methoxybenzyl)acetamide
• F5860-1561
• AKOS024525278
• VU0526140-1

• Inchi： 1S/C15H18N2O2S/c1-10-14(20-11(2)17-10)8-15(18)16-9-12-5-4-6-13(7-12)19-3/h4-7H,8-9H2,1-3H3,(H,16,18)
• InChI Key： UKBHIUYCZLWJQF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC(NCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide

2-(2,4-Dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide: A Comprehensive Overview

2-(2,4-Dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide, identified by the CAS Registry Number 1070224-07-5, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and potential for innovative applications. The molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and an acetamide group attached to a methoxyphenyl moiety. This combination imparts the compound with versatile chemical reactivity and biological activity.

The synthesis of 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such heterocyclic compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. The incorporation of the methoxyphenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The thiazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that 1070224-07-5 exhibits significant inhibitory activity against certain kinases, making it a valuable lead compound in the development of anti-cancer therapies. Additionally, the methoxyphenyl group enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.

In terms of materials science, 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide has shown potential as a precursor for advanced materials such as polymers and coordination complexes. Its ability to form hydrogen bonds and engage in π–π interactions makes it suitable for applications in supramolecular chemistry. Recent research has explored its use in self-assembled monolayers and stimuli-responsive materials, highlighting its versatility as a building block for functional materials.

The structural versatility of this compound also extends to its ability to participate in various chemical transformations. For example, the thiazole ring can undergo oxidation or reduction reactions under specific conditions, leading to derivatives with novel properties. These derivatives have been investigated for their potential use in electronic devices and sensors due to their unique electronic characteristics.

In conclusion, 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3-methoxyphenyl)methyl]acetamide, with its CAS number 1070224-07-5, represents a multifaceted compound with significant implications across multiple scientific disciplines. Its role in drug discovery and materials science underscores its importance as a valuable tool for researchers seeking innovative solutions to complex problems. As ongoing studies continue to uncover new applications and properties of this compound, its impact on various fields is expected to grow further.